![molecular formula C13H19ClN2 B2500494 3-Benzyl-3,7-diazaspiro[3.4]octane hydrochloride CAS No. 1946021-33-5](/img/structure/B2500494.png)
3-Benzyl-3,7-diazaspiro[3.4]octane hydrochloride
Overview
Description
3-Benzyl-3,7-diazaspiro[3.4]octane hydrochloride is a chemical compound with the molecular formula C13H19ClN2 . Its molecular weight is 238.76 .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the available resources .Scientific Research Applications
Chemical Synthesis and Derivatives
- A study focused on the synthesis of nitrogen-containing spiro compounds, including derivatives of diazaspiro[3.4]octane, through a (3+2) cycloaddition method, aiming to explore chemical and patent spaces in medicinal chemistry (王雯 et al., 2015).
Corrosion Inhibition
- Spirocyclopropane derivatives, related to diazaspiro[3.4]octane, have been studied for their effectiveness in inhibiting mild steel corrosion in acidic environments. These studies utilize experimental methods and quantum chemistry simulations (Chafiq et al., 2020).
Aminomethylation Reactions
- Research on the aminomethylation reaction of a related compound, 9-benzyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile hydrochloride, shows the formation of specific diazaspiro derivative compounds (Khrustaleva et al., 2017).
Structural and Property Analysis
- A study analyzed the structure-property relationship of 3-(4-substituted benzyl)-1,3-diazaspiro[4.4]nonane-2,4-diones, providing insights into the crystal structure and spectroscopic properties of similar compounds (Lazić et al., 2017).
Radioprotective Properties
- An earlier study synthesized a compound similar to diazaspiro[3.4]octane and evaluated its potential radioprotective properties against lethal doses of X-radiation in mice (Shapiro et al., 1968).
Malaria Treatment Research
- Research into a novel diazaspiro[3.4]octane series identified compounds with activity against multiple stages of the Plasmodium falciparum lifecycle, offering a novel scaffold for medicinal chemistry optimization (Le Manach et al., 2021).
Safety and Hazards
properties
IUPAC Name |
1-benzyl-1,7-diazaspiro[3.4]octane;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2.ClH/c1-2-4-12(5-3-1)10-15-9-7-13(15)6-8-14-11-13;/h1-5,14H,6-11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXSSVXVRVJCYGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC12CCN2CC3=CC=CC=C3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-methyl-3-nitrobenzamide](/img/structure/B2500411.png)
![(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-methoxyphenyl)methanone](/img/structure/B2500415.png)
![8-[2-(Azepan-1-yl)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione](/img/structure/B2500421.png)
![(3-Chloro-4-fluorophenyl)-[(1-methylimidazol-2-yl)methyl]cyanamide](/img/structure/B2500427.png)
![N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide](/img/structure/B2500428.png)
![Benzyl [(4-bromophenyl)(hydroxy)methyl][4-(dimethylamino)phenyl]phosphinate](/img/structure/B2500431.png)
![(E)-3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-N-(2-methylphenyl)-2-propenamide](/img/structure/B2500432.png)